Cas no 20273-53-4 (2-(pyridin-2-yl)ethylurea)

2-(Pyridin-2-yl)ethylurea is a versatile organic compound featuring a pyridine moiety linked to a urea functional group through an ethyl spacer. This structure imparts unique reactivity and coordination properties, making it valuable in medicinal chemistry, catalysis, and materials science. The pyridine ring enhances binding affinity to metal centers, while the urea group offers hydrogen-bonding capabilities, facilitating applications in supramolecular chemistry and enzyme inhibition. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in research and industrial processes. The compound’s balanced hydrophilicity and lipophilicity further contribute to its utility in drug design and biochemical studies.
2-(pyridin-2-yl)ethylurea structure
2-(pyridin-2-yl)ethylurea structure
Product Name:2-(pyridin-2-yl)ethylurea
CAS No:20273-53-4
MF:C8H11N3O
MW:165.192441225052
CID:1108703
PubChem ID:12237083
Update Time:2025-05-21

2-(pyridin-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-pyridinyl)ethyl]-Urea
    • 2-pyridin-2-ylethylurea
    • G44560
    • AKOS000189457
    • EN300-64041
    • [2-(pyridin-2-yl)ethyl]urea
    • 2-(PYRIDIN-2-YL)ETHYLUREA
    • SCHEMBL2755853
    • CS-0253348
    • Z198194814
    • 20273-53-4
    • 2-(pyridin-2-yl)ethylurea
    • Inchi: 1S/C8H11N3O/c9-8(12)11-6-4-7-3-1-2-5-10-7/h1-3,5H,4,6H2,(H3,9,11,12)
    • InChI Key: OIKZQBIXIXWECX-UHFFFAOYSA-N
    • SMILES: O=C(N)NCCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 165.090211983g/mol
  • Monoisotopic Mass: 165.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 68Ų

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Additional information on 2-(pyridin-2-yl)ethylurea

2-(Pyridin-2-yl)ethylurea (CAS No. 20273-53-4): A Comprehensive Overview of Properties and Applications

The compound 2-(pyridin-2-yl)ethylurea (CAS No. 20273-53-4) is an important organic molecule featuring a pyridine-ethylurea hybrid structure. This unique combination of a pyridine ring and urea moiety makes it valuable in various chemical and pharmaceutical applications. Researchers and industry professionals frequently search for information about 2-(pyridin-2-yl)ethylurea synthesis, 2-(pyridin-2-yl)ethylurea properties, and 2-(pyridin-2-yl)ethylurea applications, reflecting its growing importance in modern chemistry.

From a structural perspective, 2-(pyridin-2-yl)ethylurea contains a pyridine nitrogen that contributes to its basic character, while the urea functional group provides hydrogen bonding capabilities. This dual functionality explains why many scientists investigate 2-(pyridin-2-yl)ethylurea solubility and 2-(pyridin-2-yl)ethylurea reactivity for potential applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents, a property that makes it suitable for various synthetic transformations.

In pharmaceutical research, 2-(pyridin-2-yl)ethylurea derivatives have attracted attention as potential building blocks for drug development. The molecular structure allows for multiple points of modification, making it valuable for creating pyridine-urea hybrid compounds with tailored biological activities. Current studies explore its use in designing molecules that target specific enzymes or receptors, particularly in neurological and metabolic disorders. Researchers often search for 2-(pyridin-2-yl)ethylurea biological activity and 2-(pyridin-2-yl)ethylurea medicinal chemistry to stay updated on these developments.

The material science field has also shown interest in 2-(pyridin-2-yl)ethylurea due to its potential in creating functional materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it a candidate for developing molecular recognition systems and supramolecular assemblies. Scientists investigating 2-(pyridin-2-yl)ethylurea crystal structure or 2-(pyridin-2-yl)ethylurea coordination chemistry contribute valuable insights to this growing application area.

From a synthetic chemistry standpoint, 2-(pyridin-2-yl)ethylurea serves as a versatile intermediate. The pyridine nitrogen can participate in various reactions, while the urea group offers additional sites for modification. This versatility explains why queries about 2-(pyridin-2-yl)ethylurea reactions and 2-(pyridin-2-yl)ethylurea synthetic routes are common in chemical literature searches. Recent advances have focused on developing more efficient and environmentally friendly methods for its preparation.

Analytical characterization of 2-(pyridin-2-yl)ethylurea typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structure, which is crucial for research applications. Professionals often search for 2-(pyridin-2-yl)ethylurea NMR data or 2-(pyridin-2-yl)ethylurea spectral properties when working with this material.

The commercial availability of 2-(pyridin-2-yl)ethylurea has increased in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades, with high purity 2-(pyridin-2-yl)ethylurea being particularly sought after for pharmaceutical applications. Market trends show steady interest in this chemical, reflected in search queries for 2-(pyridin-2-yl)ethylurea suppliers and 2-(pyridin-2-yl)ethylurea price.

Safety considerations for handling 2-(pyridin-2-yl)ethylurea follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper protective equipment is recommended when working with this material. Researchers often look for 2-(pyridin-2-yl)ethylurea safety data and 2-(pyridin-2-yl)ethylurea handling precautions to ensure safe laboratory procedures.

Future research directions for 2-(pyridin-2-yl)ethylurea include exploring its potential in green chemistry applications and as a scaffold for bioactive molecules. The compound's structural features make it attractive for developing sustainable chemical processes and eco-friendly materials. These emerging applications contribute to the growing body of knowledge about this versatile chemical building block.

In conclusion, 2-(pyridin-2-yl)ethylurea (CAS No. 20273-53-4) represents an important compound at the intersection of pharmaceutical, material, and synthetic chemistry. Its unique pyridine-urea structure offers multiple opportunities for scientific exploration and practical applications. As research continues to uncover new uses for this molecule, its relevance in various chemical disciplines is expected to grow, making it a compound worth watching in coming years.

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